Cas no 1352489-22-5 (1,4-Dimethyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-thiol)

• Product Name: 1,4-Dimethyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-thiol
• CAS No: 1352489-22-5
• MF: C₁₂H₁₈N₂S
• MW: 222.349721431732
• CID: 5178988
• Update Time: 2025-05-21

1,4-Dimethyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-thiol Chemical and Physical Properties

Names and Identifiers

• 1,4-Dimethyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-thiol
• 2(1H)-Pyridinethione, 4-methyl-5-(1-methyl-2-piperidinyl)-

• Inchi： 1S/C12H18N2S/c1-9-7-12(15)13-8-10(9)11-5-3-4-6-14(11)2/h7-8,11H,3-6H2,1-2H3,(H,13,15)
• InChI Key： HTOWNSYZQDREPI-UHFFFAOYSA-N
• SMILES： C1(=S)NC=C(C2CCCCN2C)C(C)=C1

Additional information on 1,4-Dimethyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-thiol

Comprehensive Overview of 1,4-Dimethyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-thiol (CAS No. 1352489-22-5)

The compound 1,4-Dimethyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-thiol (CAS No. 1352489-22-5) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its bipyridinyl-thiol backbone, combined with hexahydro and dimethyl functional groups, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and interact with biological targets.

In recent years, the demand for sulfur-containing heterocycles like 1,4-Dimethyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-thiol has surged due to their role in developing antioxidant and anti-inflammatory agents. This aligns with the growing consumer focus on health and wellness, where natural and synthetic compounds with therapeutic properties are highly sought after. The compound's thiol group is particularly noteworthy, as it contributes to redox reactions and metal chelation, making it relevant in nutraceutical formulations.

From a synthetic chemistry perspective, CAS No. 1352489-22-5 is often explored for its regioselective and stereoselective reactivity. Its bipyridinyl core allows for diverse functionalization, enabling the creation of derivatives with tailored properties. This flexibility is critical for industries such as crop protection, where customized molecules are needed to address evolving pest resistance. The agrochemical sector, for instance, values such compounds for their potential as eco-friendly pesticides.

Another area of interest is the compound's potential in material science. The hexahydro structure provides stability, while the thiol moiety offers surface-binding capabilities, making it useful in nanotechnology applications like self-assembled monolayers (SAMs). This aligns with the rising trend of green chemistry, where researchers seek sustainable alternatives for industrial processes.

For those searching for "1,4-Dimethyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-thiol suppliers" or "CAS 1352489-22-5 synthesis methods," it's important to note that the compound requires specialized handling due to its reactive thiol group. Reputable suppliers often provide technical data sheets detailing its solubility, stability, and recommended storage conditions. Additionally, patent literature reveals innovative routes for its scalable production, addressing the need for cost-effective manufacturing.

In conclusion, 1,4-Dimethyl-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl-6-thiol represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its unique structure and functional groups position it as a valuable building block for future innovations, particularly in fields prioritizing sustainability and bioactivity. As research progresses, this compound is likely to play a pivotal role in addressing global challenges in health and environmental science.